4-[4-(4-fluorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazol-5-amine

• IUPAC Name: 4-[4-[(4-fluorophenyl)methyl]-5-methyl-1,2,4-triazol-3-yl]-2-methylpyrazol-3-amine
• InChI: InChI=1S/C14H15FN6/c1-9-18-19-14(12-7-17-20(2)13(12)16)21(9)8-10-3-5-11(15)6-4-10/h3-7H,8,16H2,1-2H3
• InChI Key: XTVWGNAUTQYVGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1CC2=CC=C(C=C2)F)C3=C(N(N=C3)C)N
• Molecular Formula: C14H15FN6
• DSSTOX Substance ID: DTXSID201123146
• Molecular Weight: 286.31 g/mol
• CAS No.: 955976-58-6

Description

4-[4-(4-fluorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazol-5-amine is a synthetic small molecule of significant interest in medicinal chemistry and oncology research, primarily for its potential as a kinase inhibitor. Its molecular architecture, featuring a 1,2,4-triazole core linked to an aminopyrazole moiety, is a characteristic pharmacophore found in compounds targeting tyrosine kinases. Kinase inhibitors often incorporate nitrogen-containing heterocycles like triazoles and pyrazoles to achieve high affinity and selectivity . This structural class has been extensively investigated for developing therapeutics against various cancers, as they can interfere with critical signaling pathways that drive cell proliferation and survival. The compound is considered a key intermediate for investigating structure-activity relationships (SAR) in the design of novel anticancer agents. Researchers utilize this chemical probe to study intracellular signaling cascades, particularly those involving aberrant kinase activity, to better understand disease mechanisms and identify new therapeutic targets. The development of selective kinase inhibitors remains a cornerstone of targeted cancer therapy . All research applications are strictly for non-clinical, in vitro investigations.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with enzymes such asBeta-secretase 1 . This enzyme plays a crucial role in the production of beta-amyloid peptide in the brain, which is associated with the development of Alzheimer’s disease.

Mode of Action

It is likely that it interacts with its target enzyme to inhibit or modulate its activity, leading to changes in the biochemical processes in which the enzyme is involved.

Biochemical Pathways

Based on the potential target, it can be inferred that it may be involved in theamyloidogenic pathway in the brain, which is related to the development of Alzheimer’s disease.

Result of Action

If it indeed targets beta-secretase 1, it could potentially reduce the production of beta-amyloid peptide, thereby mitigating the symptoms of alzheimer’s disease.

Action Environment

Factors such as ph, temperature, and the presence of other molecules could potentially affect its activity.

Biological Activity

The compound 4-[4-(4-fluorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazol-5-amine (CAS No. 955976-58-6) has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its biological activity, focusing on its potential applications in antiviral and anticancer therapies, alongside structural characteristics that contribute to its efficacy.

The molecular formula of the compound is $C_{14}H_{15}FN_{6}$ with a molecular weight of 286.31 g/mol. Its structure includes a triazole ring and a pyrazole moiety, which are known for their bioactive properties.

Property	Value
Molecular Formula	C14H15FN6
Molecular Weight	286.31 g/mol
Boiling Point	548.7 °C (predicted)
Density	1.38 g/cm³ (predicted)
pKa	2.20 (predicted)

Antiviral and Anticancer Activity

Recent studies have indicated that derivatives of triazole and pyrazole compounds exhibit significant antiviral and anticancer properties. The compound has shown promise in inhibiting various cancer cell lines and viral replication mechanisms.

• Antiviral Activity : Research suggests that structural modifications in triazole derivatives can enhance antiviral activity. For instance, compounds with similar structures have been tested against viral strains, demonstrating effectiveness through mechanisms such as inhibition of viral polymerases and interference with viral entry into host cells .
• Anticancer Activity : A notable study evaluated the cytotoxic effects of related pyrazole compounds on cancer cell lines, including breast cancer cells (MDA-MB-231). The results indicated significant cytotoxicity with IC50 values comparable to established chemotherapeutics like Doxorubicin . The mechanism of action typically involves apoptosis induction via mitochondrial pathways and inhibition of tubulin polymerization .

Case Study 1: Synthesis and Evaluation of Antitumoral Activity

In a recent synthesis study, a series of pyrazole derivatives were created, including the target compound. These compounds were tested for their ability to inhibit tumor cell growth. The findings demonstrated that the introduction of specific substituents on the pyrazole ring significantly affected their biological activity, with some compounds showing IC50 values below 5 µM against various cancer cell lines .

Case Study 2: Mechanistic Studies on Antiviral Properties

Another study focused on the antiviral properties of triazole derivatives similar to the target compound. The research highlighted that these compounds could disrupt viral replication by targeting specific viral proteins essential for replication processes .

Structural Insights

The structural characteristics of 4-[4-(4-fluorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazol-5-amine play a crucial role in its biological activity:

• Triazole Ring : Known for its ability to coordinate with metal ions and interact with biological macromolecules, enhancing its potential as an antiviral agent.
• Pyrazole Moiety : Contributes to the overall hydrophobicity and lipophilicity, facilitating cellular uptake.

Scientific Research Applications

Antifungal Activity

Research indicates that triazole derivatives, including this compound, exhibit significant antifungal properties. The triazole ring is known for its ability to inhibit fungal cytochrome P450 enzymes, which are crucial for the biosynthesis of ergosterol, a key component of fungal cell membranes. Studies have shown that compounds with similar structures can effectively combat various fungal infections, suggesting that this compound may possess similar efficacy .

Anticancer Potential

Recent investigations have highlighted the potential anticancer properties of triazole-containing compounds. The unique combination of the pyrazole and triazole moieties in this compound may enhance its ability to interact with biological targets involved in cancer progression. Preliminary studies suggest that such compounds can induce apoptosis in cancer cells and inhibit tumor growth in vivo .

Fungicides

The structural features of 4-[4-(4-fluorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazol-5-amine make it a candidate for development as a fungicide. Its mechanism of action may involve disrupting fungal cell membrane integrity or inhibiting essential metabolic pathways. This could provide an effective solution for managing crop diseases caused by fungal pathogens .

Plant Growth Regulators

There is emerging evidence that certain triazole compounds can act as plant growth regulators. They may influence plant hormone levels and promote growth under stress conditions. This application could be particularly beneficial in enhancing crop resilience to environmental stresses such as drought or salinity .

Polymer Additives

In material science, the incorporation of triazole derivatives into polymer matrices has been investigated for improving material properties such as thermal stability and mechanical strength. The unique bonding characteristics of this compound can enhance the performance of polymers in various applications, including coatings and composites .

Sensor Development

The potential use of this compound in developing sensors is also noteworthy. Its ability to interact with various analytes can be harnessed to create sensitive detection systems for environmental monitoring or biomedical applications .

Case Study 1: Antifungal Efficacy

In a study published in the Journal of Medicinal Chemistry, researchers synthesized several triazole derivatives and evaluated their antifungal activity against Candida albicans. The findings indicated that compounds similar to 4-[4-(4-fluorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazol-5-amine exhibited significant antifungal activity with low toxicity profiles.

Case Study 2: Agricultural Field Trials

Field trials conducted on crops treated with triazole-based fungicides demonstrated a marked reduction in disease incidence compared to untreated controls. The trials showed improved yield and quality of produce, supporting the efficacy of such compounds in agricultural settings.

Comparison with Similar Compounds

Substituent Variations and Molecular Properties

The target compound’s key distinguishing feature is the 4-fluorobenzyl substituent on the triazole ring. Below is a comparative analysis of similar compounds with modified substituents, molecular formulas, weights, and observed activities:

Compound (Substituent on Triazole)	Molecular Formula	Molecular Weight (g/mol)	Key Features/Activity	References
4-[4-(4-Fluorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazol-5-amine (Target)	C15H16FN7	313.34	Enhanced electronegativity via fluorine; potential enzyme inhibition.
4-[4-(1,3-Benzodioxol-5-ylmethyl)-5-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazol-5-amine	C15H14N6O2	322.31	Benzodioxole group may improve metabolic stability.
4-[4-(4-Methoxybenzyl)-5-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazol-5-amine	C14H16N6O	284.32	Methoxy group increases hydrophilicity.
4-(4,5-Dimethyl-4H-1,2,4-triazol-3-yl)-1-methyl-1H-pyrazol-5-amine	C8H12N6	192.22	Simplified structure; reduced steric hindrance.
4-{4-[3-(1H-Imidazol-1-yl)propyl]-5-methyl-4H-1,2,4-triazol-3-yl}-1-methyl-1H-pyrazol-5-amine	C13H18N8	286.34	Imidazole enhances protein binding via H-bonding.
4-{4-[(4-Chlorophenyl)methyl]-5-methyl-4H-1,2,4-triazol-3-yl}-1-methyl-1H-pyrazol-5-amine	C14H15ClN6	302.77	Chlorine increases lipophilicity.

Structural and Computational Insights

• Crystallography : Tools like SHELXL () and ORTEP-3 () have been used to resolve analogs’ structures, highlighting the importance of substituent positioning for activity .
• Electron Effects : Fluorine’s electronegativity in the target compound may facilitate halogen bonding, unlike the electron-donating methoxy group in ’s analog .

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 4-[4-(4-fluorobenzyl)-5-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-1H-pyrazol-5-amine, and how do reaction conditions influence yield?

• Methodology : The synthesis typically involves multi-step nucleophilic substitution and cyclocondensation. For example:

• Step 1 : React 4-fluorobenzyl chloride with 1H-pyrazol-5-amine derivatives under basic conditions (e.g., K₂CO₃) to form the benzyl-substituted intermediate .
• Step 2 : Cyclize using microwave-assisted synthesis (100–120°C, 30–60 min) to improve efficiency and yield (>75% vs. 50–60% with conventional heating) .
• Key variables : Solvent polarity (DMF vs. THF), temperature control, and stoichiometric ratios of reagents.

Q. How can structural ambiguities in the triazole-pyrazole core be resolved using spectroscopic techniques?

• Methodology : Combine ¹H/¹³C NMR (to confirm substituent positions) with X-ray crystallography (for absolute configuration). For example:

• X-ray diffraction of analogous compounds (e.g., 4-(4-fluorophenyl)-pyrazole derivatives) resolved rotational disorder in the triazole ring .
• IR spectroscopy can identify NH stretching (3200–3400 cm⁻¹) and C-F vibrations (1100–1200 cm⁻¹) .

Q. What in vitro assays are suitable for preliminary evaluation of antimicrobial activity?

• Methodology : Use MIC (Minimum Inhibitory Concentration) assays against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains.

• Compare results to structurally similar compounds (e.g., 3-[(4-fluorobenzyl)thio]-1H-1,2,4-triazol-5-amine, MIC = 2–8 µg/mL) .
• Caution : Include positive controls (e.g., ciprofloxacin) and validate via dose-response curves .

Advanced Research Questions

Q. How do molecular docking studies inform the compound’s interaction with bacterial enoyl-ACP reductase?

• Methodology :

• Software : Use AutoDock Vina or Schrödinger Suite to model binding.
• Target : Enoyl-ACP reductase (PDB ID: 1BVR) due to its role in fatty acid synthesis.
• Key findings : Fluorobenzyl groups enhance hydrophobic interactions, while the triazole ring forms hydrogen bonds with Thr⁹⁷ and Tyr¹⁵⁸ .

Q. How can crystallographic disorder in the triazole-pyrazole hybrid be addressed during refinement?

• Methodology : Apply TLS (Translation-Libration-Screw) models to partition anisotropic displacement parameters.

• Example: In 4-(4-chlorophenyl)-pyrazole analogs, disorder was resolved using PART instructions in SHELXL .
• Validate with Hirshfeld surface analysis to assess intermolecular interactions .

Q. What metabolic stability challenges arise in vivo, and how can they be mitigated?

• Methodology :

• In vitro assays : Use liver microsomes (human/rat) to measure CYP450-mediated oxidation.
• Findings : Fluorine substitution reduces metabolic clearance (t₁/₂ > 2 hrs vs. <30 min for non-fluorinated analogs) .
• Mitigation : Introduce electron-withdrawing groups (e.g., -CF₃) to block oxidation sites .

Q. How do substituent variations on the triazole ring affect potency in kinase inhibition assays?

• SAR (Structure-Activity Relationship) analysis :

• Methyl at C5 : Enhances selectivity for JAK2 (IC₅₀ = 0.8 µM vs. 5 µM for unsubstituted analogs) .
• Fluorobenzyl at C4 : Improves membrane permeability (logP = 2.1 vs. 1.5 for benzyl derivatives) .

Q. What strategies resolve contradictions in reported biological activity across studies?

• Root cause analysis :

• Purity : HPLC-MS (≥95% purity) to exclude impurities causing false positives .
• Assay variability : Standardize protocols (e.g., ATP concentration in kinase assays) .
  • Example: Discrepancies in antifungal activity (MIC = 4–32 µg/mL) linked to differences in fungal strain susceptibility .